Cas no 334521-23-2 ((11-Azidoundecyl)trimethoxysilane)

(11-Azidoundecyl)trimethoxysilane is a bifunctional organosilane compound featuring an azide group at the terminal end of an undecyl chain and a trimethoxysilane moiety. This structure enables dual reactivity, allowing for efficient surface modification via silane hydrolysis and subsequent covalent bonding to hydroxylated substrates, while the azide group facilitates click chemistry applications such as CuAAC (copper-catalyzed azide-alkyne cycloaddition). The long alkyl spacer enhances flexibility and reduces steric hindrance, improving accessibility for downstream functionalization. This compound is particularly useful in materials science, bioconjugation, and polymer chemistry, where controlled surface functionalization and orthogonal reactivity are required. Its stability under ambient conditions and compatibility with organic solvents further enhance its utility in synthetic workflows.

(11-Azidoundecyl)trimethoxysilane structure

334521-23-2 structure

Product Name:(11-Azidoundecyl)trimethoxysilane

CAS No:334521-23-2

MF:C₁₄H₃₁N₃O₃Si

MW:317.499744653702

MDL:MFCD11982878

CID:2200422

PubChem ID:253660536

Update Time:2025-11-02

(11-Azidoundecyl)trimethoxysilane Chemical and Physical Properties

Names and Identifiers

- (11-Azidoundecyl)trimethoxysilane
- 11-Azidoundecyltrimethoxysilane
- 11-AZIDOUNDECYLTRIMETHOXYSILANE, 95%
- A2783
- MFCD11982878
- SCHEMBL15474435
- 11-azidoundecyl(trimethoxy)silane
- 334521-23-2
- D88533
- 808-036-6
- MDL： MFCD11982878
- Inchi： 1S/C14H31N3O3Si/c1-18-21(19-2,20-3)14-12-10-8-6-4-5-7-9-11-13-16-17-15/h4-14H2,1-3H3
- InChI Key： ACSJXAKDVNDMME-UHFFFAOYSA-N
- SMILES： [Si](CCCCCCCCCCCN=[N+]=[N-])(OC)(OC)OC

Computed Properties

Exact Mass: 317.21346839g/mol
Monoisotopic Mass: 317.21346839g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 15
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42Å²

Experimental Properties

Boiling Point: 100-105℃/0.04mm
Refractive Index: 1.4440-1.4480
Sensitiveness: Moisture Sensitive

(11-Azidoundecyl)trimethoxysilane Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H315+H319
Storage Condition：4° CStore…,-4℃Store…Better

(11-Azidoundecyl)trimethoxysilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SIK4710-20-250MG	11-Azidoundecyltrimethoxysilane	334521-23-2	≥95%	250MG	￥1210.96	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SIK4710-20-1G	11-Azidoundecyltrimethoxysilane	334521-23-2	≥95%	1G	￥3624.16	2022-02-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A868839-100mg	(11-Azidoundecyl)trimethoxysilane	334521-23-2	93%	100mg	1,970.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A2783-100mg	(11-Azidoundecyl)trimethoxysilane	334521-23-2	93.0%(GC)	100mg	￥980.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A2783-100MG	(11-Azidoundecyl)trimethoxysilane	334521-23-2	>93.0%(GC)	100mg	¥1050.00	2024-04-16
eNovation Chemicals LLC	Y1262339-100mg	(11-Azidoundecyl)trimethoxysilane	334521-23-2	93%	100mg	$185	2024-06-06
abcr	AB258623-250 mg	11-Azidoundecyltrimethoxysilane, 95%; .	334521-23-2	95%	250 mg	€103.30	2023-07-20
abcr	AB258623-1 g	11-Azidoundecyltrimethoxysilane, 95%; .	334521-23-2	95%	1 g	€286.70	2023-07-20
abcr	AB258623-5 g	11-Azidoundecyltrimethoxysilane, 95%; .	334521-23-2	95%	5 g	€849.00	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H34298-1g	11-Azidoundecyltrimethoxysilane, 94%	334521-23-2	94%	1g	￥13657.00	2023-02-25